Cas no 2090072-28-7 (methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate)

Methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate is a versatile sulfonyl chloride derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features a reactive chlorosulfonyl group (-SO₂Cl) at the 5-position of the thiophene ring, enabling efficient nucleophilic substitution reactions for introducing sulfonamide or sulfonate functionalities. The methyl ester at the 3-position enhances stability while allowing further derivatization via hydrolysis or transesterification. The 2-methyl substitution on the thiophene core contributes to steric and electronic modulation, improving selectivity in coupling reactions. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds or as a precursor for bioactive molecules. Its high purity and well-defined reactivity make it suitable for precise synthetic applications in drug discovery and fine chemical production.

methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate structure

2090072-28-7 structure

Product Name:methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate

CAS No:2090072-28-7

MF:C₇H₇ClO₄S₂

MW:254.711078882217

CID:4636730

PubChem ID:131317184

Update Time:2025-07-02

methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 5-(chlorosulfonyl)-2-methyl-, methyl ester
- methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate
- Inchi： 1S/C7H7ClO4S2/c1-4-5(7(9)12-2)3-6(13-4)14(8,10)11/h3H,1-2H3
- InChI Key： ZGKOICVLGKINGF-UHFFFAOYSA-N
- SMILES： C1(C)SC(S(Cl)(=O)=O)=CC=1C(OC)=O

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Chemenu	CM478683-100mg	methyl 5-(chlorosulfonyl)-2-methylthiophene-3-carboxylate	2090072-28-7	95%+	100mg	$275	2023-01-19
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